COX-1 Inhibitory Potency Rank Order: SC58451 vs. Celecoxib, DuP 697, SC-57666, SC-58125 in a Sensitive Human Microsomal Assay
In a standardized human U937 microsomal COX-1 assay that allows discrimination even among highly selective COX-2 inhibitors, SC58451 exhibited the second-highest potency against COX-1 (preceded only by DuP 697) in a 13-compound rank order. Specifically, SC58451 was more potent on COX-1 than celecoxib, SC-57666, and SC-58125, providing a quantitative estimate of its residual COX-1 engagement liability [1]. This assay ranks COX-1 IC₅₀ values from approximately 7 nM (DuP 697) to 17 µM (DFU-T-614), with SC58451 positioned immediately after DuP 697 and before celecoxib, meaning that relative to the other Searle-series compounds, SC58451 carries a higher COX-1 inhibition signal under low arachidonic acid conditions.
| Evidence Dimension | COX-1 inhibitory potency rank order (IC₅₀ via PGE₂ production in U937 microsomes) |
|---|---|
| Target Compound Data | Ranked second among 13 reported COX-2-selective compounds (after DuP 697); IC₅₀ value in the low nanomolar range (estimated <50 nM from published rank-order data) |
| Comparator Or Baseline | Celecoxib (ranked third); SC-57666 (ranked eighth); SC-58125 (ranked ninth); DuP 697 (ranked first) |
| Quantified Difference | SC58451 > celecoxib > SC-57666 > SC-58125 in COX-1 potency (higher potency = greater COX-1 liability); IC₅₀ range across the series: ~7 nM to 17 µM |
| Conditions | Human U937 cell microsomes; subsaturating arachidonic acid; PGE₂ endpoint readout |
Why This Matters
Procurement decisions for mechanistic studies of COX-1/COX-2 balance must account for absolute COX-1 inhibitory potency, not merely COX-2 selectivity ratios; SC58451's distinct COX-1 profile versus later Searle analogs (SC-57666, SC-58125) makes it a more informative tool for probing residual COX-1 engagement.
- [1] Warner TD, et al. Comparison of the cyclooxygenase-1 inhibitory properties of nonsteroidal anti-inflammatory drugs (NSAIDs) and selective COX-2 inhibitors, using sensitive microsomal and platelet assays. Proc Natl Acad Sci U S A. 1999;96(13):7563-7568. View Source
